Cas no 142217-78-5 (Entecavir-5)

Entecavir-5 is a nucleoside analogue antiviral agent primarily used in the treatment of chronic hepatitis B virus (HBV) infection. Its chemical structure, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one, enables potent and selective inhibition of HBV replication by targeting the viral polymerase. Entecavir-5 demonstrates high efficacy in suppressing viral DNA synthesis with a low resistance profile compared to earlier nucleoside analogues. It is administered orally and exhibits favorable pharmacokinetics, including prolonged intracellular half-life, allowing once-daily dosing. Clinical studies highlight its superior virologic response and improved histologic outcomes in HBV-infected patients. The compound's specificity and minimal off-target effects make it a preferred therapeutic option for long-term HBV management.
Entecavir-5 structure
Entecavir-5 structure
Product Name:Entecavir-5
CAS No:142217-78-5
MF:C52H49N5O5
MW:823.975972890854
MDL:MFCD09750978
CID:64709
PubChem ID:18651543
Update Time:2025-05-28

Entecavir-5 Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3S,5S)-3-(benzyloxy)-5-(6-(benzyloxy)-2-(((4-methoxyphenyl)diphenylmethyl)amino)-9H-purin-9-yl)-2-((benzyloxy)methyl)cyclopentanol
    • (2R,3S,5S)-3-(Benzyloxy)-5-(6-benzyloxy)-2-(4-methyoxyphenyl)diphenylmethylamino)-9H-purin-9-yl)-2-benzyloxymethyl)cyclopentanol
    • (2R,3S,5S)-3-(Benzyloxy)-5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-2-(benzyloxymethyl)cyclopentanol
    • Entecavir intermediate N5
    • (1S,2S,3S,5S)-3-(Benzyloxy)-5-(6-(benzyloxy)-2-(((4-methoxyphenyl)diphenylmethyl amino)-9H-purin-9-yl)-2-((benzyloxy)me...
    • (1S,2S,3S,5S)-3-(Benzyloxy)-5-(6-(benzyloxy)-2-(((4-methoxyphenyl)diphenylmethyl amino)-9H-purin-9-yl)-2-((benzyloxy)methyl)cyclopentanol
    • (2R,3S,5S)-3-(BENZYLOXY)-5-(6-(BENZYLOXY)-2-((4-METHOXYPHENYL)DIPHENYLMETHYLAMINO)-9H-PURIN-9-YL)-2-(BENZYLOXYMETHYL)CY...
    • (Cyclopentanol,5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-3-(phenylmethoxy)-2-[(phenylmethoxy)methyl]-,[1S-(1a,2b,3a,5b)]-(9CI) )
    • 2R,3S,5S)-3-(Benzyloxy)-5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-2-(benzyloxymethyl)cyclopentanol
    • Cyclopentanol, 5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-3-(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, [1S-(1a,2b,3a,5b)]-
    • Cyclopentanol,5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-3-(phenylmethoxy)-2-[(phenylmethoxy)methyl]-,[1S-(1a,2b,3a,5b)]- (9CI)
    • Entecavir Intermediate V
    • Entecavir N5
    • (1S,2S,3S,5S)-5-(2-((4-Methoxyphenyl)diphenylMethylaMino)-6-(benzyloxy)-9H-purin-9-yl)-3-(benzyloxy)-2-((benzyloxy)Methyl)cyclopentanol
    • (1S,3R,4S)-3-(benzyloxy-5
    • (2R,3S,5S)-3-(Benzyloxy)-5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9
    • Entecavir InterMediate ( # )
    • Entecavir-5
    • (2R,3S,5S)-3-(benzyloxy)-5-(6-(benzyloxy)-2-(((4-methoxyphenyl)diphenylmethyl)amino)-9H-purin-9-yl)-2-((benzyloxy)methyl)cyclopentanol
    • Entecavir Impurity 1
    • 217B785
    • (2R,3S,5S)-5-[2-[[(4-Methoxyphenyl)-diphenylmethyl]amino]-6-phenylmethoxypurin-9-yl]-3-phenylmethoxy
    • (1S,2S,3S,5S)-5-[2-[[(4-methoxyphenyl)-diphenylmethyl]amino]-6-phenylmethoxypurin-9-yl]-3-phenylmethoxy-2-(phenylmethoxymethyl)cyclopentan-1-ol
    • (2R,3S,5S)-3-(Benzyloxy)-5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-2-(benzyloxymethyl)cyclopent anol
    • Entecavir-?5
    • CID 18651543
    • J-500990
    • (1S,2S,3S,5S)-3-(Benzyloxy)-5-(6-(benzyloxy)-2-(((4-methoxyphenyl)diphenylmethylamino)-9H-purin-9-yl)-2-((benzyloxy)methyl)cyclopentanol
    • C52H49N5O5
    • Cyclopentanol, 5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-3-(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, (1S,2S,3S,5S)-
    • 142217-78-5
    • AKOS015998591
    • SCHEMBL8781302
    • BS-49394
    • (1S,2S,3S,5S)-5-[2-[[(4-Methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-3-(phenylmethoxy)-2-[(phenylmethoxy)methyl]cyclopentanol
    • (1S,2S,3S,5S)-3-(BENZYLOXY)-5-[6-(BENZYLOXY)-2-{[(4-METHOXYPHENYL)DIPHENYLMETHYL]AMINO}PURIN-9-YL]-2-[(BENZYLOXY)METHYL]CYCLOPENTAN-1-OL
    • MDL: MFCD09750978
    • Inchi: 1S/C52H49N5O5/c1-59-43-29-27-42(28-30-43)52(40-23-13-5-14-24-40,41-25-15-6-16-26-41)56-51-54-49-47(50(55-51)62-34-39-21-11-4-12-22-39)53-36-57(49)45-31-46(61-33-38-19-9-3-10-20-38)44(48(45)58)35-60-32-37-17-7-2-8-18-37/h2-30,36,44-46,48,58H,31-35H2,1H3,(H,54,55,56)/t44-,45+,46+,48+/m1/s1
    • InChI Key: ZLWZEFPIJWNPCO-ABKHIKNWSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@H]1C[C@@H]([C@H]([C@@H]1COCC1C=CC=CC=1)O)N1C=NC2C(=NC(NC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC(=CC=3)OC)=NC1=2)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 823.37300
  • Monoisotopic Mass: 823.373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 17
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • XLogP3: 9.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.23
  • Refractive Index: 1.645
  • PSA: 112.78000
  • LogP: 9.61500

Entecavir-5 Security Information

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Entecavir-5 Production Method

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:142217-78-5)(2R,3S,5S)-3-苄氧基-5-[2-[[(4-甲氧基苯基)二苯基甲基]氨基]-6-苄氧基-9H-嘌呤-9-基]-2-苄氧基甲基环戊醇
Order Number:LE1667883
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:142217-78-5)(2R,3S,5S)-3-(Benzyloxy)-5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-2-(benzyloxymethyl)cyclopentanol
Order Number:sfd6800;1667883
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:142217-78-5)(2R,3S,5S)-3-苄氧基-5-[2-[[(4-甲氧基苯基)二苯基甲基]氨基]-6-苄氧基-9H-嘌呤-9-基]-2-苄氧基甲基环戊醇
LE1667883
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:142217-78-5)(2R,3S,5S)-3-(Benzyloxy)-5-[2-[[(4-methoxyphenyl)diphenylmethyl]amino]-6-(phenylmethoxy)-9H-purin-9-yl]-2-(benzyloxymethyl)cyclopentanol
sfd6800;1667883
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email